Ethyl 1-(3-((3s,5s,7s)-adamantan-1-yloxy)-2-hydroxypropyl)piperidine-4-carboxylate hydrochloride

• IUPAC Name: ethyl 1-[3-(1-adamantyloxy)-2-hydroxypropyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C21H35NO4.ClH/c1-2-25-20(24)18-3-5-22(6-4-18)13-19(23)14-26-21-10-15-7-16(11-21)9-17(8-15)12-21;/h15-19,23H,2-14H2,1H3;1H
• InChI Key: NRHPZZCWZGWPII-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC(COC23CC4CC(C2)CC(C4)C3)O.Cl
• Molecular Formula: C21H36ClNO4
• Molecular Weight: 402.0 g/mol

Description

Ethyl 1-(3-((3s,5s,7s)-adamantan-1-yloxy)-2-hydroxypropyl)piperidine-4-carboxylate hydrochloride is a useful research compound. Its molecular formula is C21H36ClNO4 and its molecular weight is 401.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Anticancer Applications

The synthesis of compounds with potential anticancer properties has been a significant area of research. For instance, compounds related to the query chemical structure have been synthesized and tested for their effects on the proliferation and mitotic index of cultured L1210 cells and the survival of mice bearing P388 leukemia, demonstrating the ongoing exploration into novel anticancer agents (Temple et al., 1983).

Antimicrobial and Anti-HIV-1 Activity

Research has also explored the antimicrobial and anti-HIV-1 activity of similar compounds. For example, derivatives of adamantan-1-yloxy compounds have been synthesized and shown significant in vitro activities against certain strains of Gram-positive and Gram-negative bacteria and the yeast-like pathogenic fungus Candida albicans. Some of these compounds also demonstrated antiviral activity against HIV-1, highlighting their potential therapeutic application in infectious diseases (El-Emam et al., 2004).

Anti-inflammatory Activities

The investigation into novel anti-inflammatory agents has led to the synthesis and characterization of compounds with the adamantan-1-yloxy structure. Studies on these compounds have shown good or moderate dose-dependent activity in anti-inflammatory models, suggesting their utility in developing new anti-inflammatory drugs (Al-Omar et al., 2010).

Spectroscopic Characterization and Biological Activity Prediction

A novel potential anti-inflammatory agent, closely related to the query compound, has been structurally and spectroscopically characterized to predict its mechanism of biological activity. This comprehensive study includes molecular structure, electronic properties, vibrational spectra, and NMR chemical shifts analysis, offering insights into the compound's properties and potential therapeutic applications (Al-Tamimi et al., 2014).